In-Depth Technical Guide: rac 1-Palmitoyl-2-chloropropanediol-d5
In-Depth Technical Guide: rac 1-Palmitoyl-2-chloropropanediol-d5
For Researchers, Scientists, and Drug Development Professionals
Introduction
rac 1-Palmitoyl-2-chloropropanediol-d5 is a deuterated analog of 1-palmitoyl-2-chloropropanediol, a member of the 2-monochloropropanediol (2-MCPD) fatty acid ester family. These compounds are recognized as process contaminants formed in refined edible oils and fat-containing foods during high-temperature processing. The presence of the d5-label makes this molecule a valuable internal standard for quantitative analysis of 2-MCPD esters in various matrices using mass spectrometry-based methods. Understanding the chemical properties, synthesis, and biological interactions of this compound and its non-deuterated counterparts is crucial for food safety assessment and toxicological research.
Chemical and Physical Properties
The fundamental chemical and physical properties of rac 1-Palmitoyl-2-chloropropanediol-d5 are summarized in the table below. These properties are essential for its application as an analytical standard and for understanding its behavior in biological systems.
| Property | Value |
| Chemical Formula | C₁₉H₃₂D₅ClO₃ |
| Molecular Weight | 353.98 g/mol |
| CAS Number | Not available |
| Appearance | White to off-white solid |
| Solubility | Soluble in chloroform (B151607) and ethyl acetate |
| Storage Temperature | -20°C for long-term storage |
Synthesis and Isotopic Labeling
While a detailed, publicly available step-by-step synthesis protocol for rac 1-Palmitoyl-2-chloropropanediol-d5 is not readily found in the scientific literature, the general approach to synthesizing isotopically labeled lipids involves a multi-step chemical process. A plausible synthetic route is outlined below:
Caption: Plausible synthetic pathway for rac 1-Palmitoyl-2-chloropropanediol-d5.
This process would likely begin with commercially available glycerol-d5, which is then selectively esterified at the sn-1 position with palmitoyl (B13399708) chloride. This is a critical step to ensure the correct isomer is formed. The resulting rac 1-palmitoyl-glycerol-d5 is then subjected to a chlorination reaction, where a chlorinating agent such as thionyl chloride (SOCl₂) replaces the hydroxyl group at the sn-2 position with a chlorine atom. Purification of the final product would likely be achieved through chromatographic techniques to ensure high purity for its use as an analytical standard.
Analytical Applications
The primary application of rac 1-Palmitoyl-2-chloropropanediol-d5 is as an internal standard in analytical methods for the quantification of 2-MCPD esters in food and biological samples. Gas chromatography-tandem mass spectrometry (GC-MS/MS) is the most common technique employed for this purpose.
Experimental Protocol: Quantification of 2-MCPD Esters using GC-MS/MS
This protocol provides a general workflow for the analysis of 2-MCPD esters in edible oils.
1. Sample Preparation and Extraction:
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Weigh a homogenized sample of the oil (e.g., 100 mg) into a centrifuge tube.
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Add a known amount of the internal standard, rac 1-Palmitoyl-2-chloropropanediol-d5.
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Perform a transesterification reaction to convert the fatty acid esters of 2-MCPD to free 2-MCPD. This is typically achieved by adding a solution of sodium methoxide (B1231860) in methanol (B129727) and incubating at room temperature.
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Stop the reaction by adding an acidic solution (e.g., methanolic sulfuric acid).
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Extract the free 2-MCPD into an organic solvent (e.g., hexane).
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Evaporate the solvent and reconstitute the residue in a suitable solvent for derivatization.
2. Derivatization:
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Derivatize the free 2-MCPD to a more volatile and thermally stable compound suitable for GC analysis. Phenylboronic acid (PBA) is a common derivatizing agent that reacts with the diol group of 2-MCPD.
3. GC-MS/MS Analysis:
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Inject the derivatized sample into a GC-MS/MS system.
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Gas Chromatography (GC) Conditions:
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Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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Injector Temperature: 250-280°C.
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Oven Program: A temperature gradient is used to separate the analytes, for example, starting at 80°C and ramping up to 300°C.
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Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometry (MS/MS) Conditions:
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Ionization Mode: Electron Ionization (EI).
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Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.
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MRM Transitions: Specific precursor-to-product ion transitions are monitored for both the native 2-MCPD derivative and the deuterated internal standard derivative.
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4. Quantification:
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The concentration of 2-MCPD in the original sample is calculated by comparing the peak area ratio of the native analyte to the deuterated internal standard against a calibration curve prepared with known concentrations of a certified 2-MCPD standard.
Caption: Workflow for the analysis of 2-MCPD esters in edible oils.
Toxicological and Biological Aspects
The toxicological relevance of rac 1-Palmitoyl-2-chloropropanediol-d5 lies in its non-deuterated counterpart, which is a common food contaminant. Toxicological studies are crucial for assessing the potential health risks associated with the consumption of foods containing 2-MCPD esters.
Metabolism and Bioavailability
In vivo studies have shown that 2-MCPD fatty acid esters are hydrolyzed in the gastrointestinal tract by lipases, releasing free 2-MCPD, which is then absorbed into the bloodstream.[1] The fatty acid portion is also absorbed and enters normal lipid metabolism.
In Vitro Toxicity: Intestinal Permeability
The Caco-2 cell line, a human colon adenocarcinoma cell line that differentiates into a polarized monolayer with enterocyte-like properties, is a widely used in vitro model to assess the intestinal permeability of compounds.
Experimental Protocol: Caco-2 Cell Permeability Assay
1. Cell Culture:
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Culture Caco-2 cells in a suitable medium (e.g., DMEM with 10% FBS, non-essential amino acids, and antibiotics) at 37°C in a humidified atmosphere with 5% CO₂.
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Seed the cells onto permeable Transwell® inserts and allow them to differentiate for 21-25 days to form a confluent monolayer.
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Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).
2. Permeability Assay:
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Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).
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Add the test compound (rac 1-Palmitoyl-2-chloropropanediol or its non-deuterated analog) dissolved in HBSS to the apical (AP) side of the Transwell® insert.
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At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (BL) side.
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To assess efflux, add the compound to the BL side and sample from the AP side.
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Analyze the concentration of the compound in the collected samples using a suitable analytical method (e.g., LC-MS/MS).
3. Data Analysis:
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Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the insert, and C₀ is the initial concentration in the donor compartment.
Studies using this model have shown that free 2-MCPD has low toxicity to Caco-2 cells, but the fatty acid esters can induce apoptosis, which is thought to be mediated by the released free fatty acids.[1]
In Vivo Toxicity
Animal studies, primarily in rats, have been conducted to evaluate the systemic toxicity of 2-MCPD and its esters.
Experimental Protocol: 28-Day Repeated Dose Oral Toxicity Study in Rats (based on OECD Guideline 407)
1. Animals and Housing:
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Use young, healthy adult rats (e.g., Wistar or Sprague-Dawley strains).
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House the animals in standard conditions with controlled temperature, humidity, and a 12-hour light/dark cycle.
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Provide ad libitum access to standard rodent chow and drinking water.
2. Study Design:
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Assign animals to at least three dose groups and a control group (vehicle only).
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Administer the test substance (e.g., 2-MCPD dipalmitate) daily for 28 days via oral gavage.
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Dose levels should be selected to elicit a dose-response relationship, including a no-observed-adverse-effect level (NOAEL).
3. Observations and Measurements:
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Conduct daily clinical observations for signs of toxicity.
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Measure body weight and food consumption weekly.
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At the end of the study, collect blood for hematology and clinical chemistry analysis.
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Perform a full necropsy on all animals.
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Collect and preserve organs (e.g., liver, kidneys, heart, testes) for histopathological examination.
4. Data Analysis:
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Analyze quantitative data (e.g., body weights, organ weights, clinical chemistry parameters) using appropriate statistical methods.
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Evaluate histopathological findings to identify target organs of toxicity.
Studies have shown that oral administration of 2-MCPD dipalmitate to rats can lead to toxic effects in the heart, kidneys, and liver.[1]
Molecular Mechanisms of Toxicity and Signaling Pathways
Research into the molecular mechanisms of 2-MCPD toxicity is ongoing. Proteomic and transcriptomic studies in rats have provided insights into the cellular processes affected by 2-MCPD exposure.
A multi-omics approach in rats exposed to 2-MCPD revealed an upregulation of immune and inflammatory response processes and a downregulation of energy metabolism and cardiac structure and function in the heart. These findings suggest that 2-MCPD-induced cardiotoxicity may involve the activation of inflammatory signaling pathways and the disruption of mitochondrial function.
Caption: Postulated mechanism of 2-MCPD ester toxicity.
Conclusion
rac 1-Palmitoyl-2-chloropropanediol-d5 is a crucial analytical tool for the accurate quantification of 2-MCPD esters, which are important food processing contaminants. Understanding its synthesis, analytical applications, and the toxicological profile of its non-deuterated counterpart is essential for researchers in food safety, toxicology, and drug development. While significant progress has been made in understanding the metabolism and in vivo toxicity of 2-MCPD esters, further research is needed to fully elucidate the specific signaling pathways involved in their toxic effects. This will enable a more comprehensive risk assessment and the development of strategies to mitigate exposure to these compounds.
